Cas no 2284963-80-8 (3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide)

• Product Name: 3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide
• CAS No: 2284963-80-8
• MF: C₅H₁₀N₂O₃S
• MW: 178.209499835968
• CID: 6794567
• PubChem ID: 154705610
• Update Time: 2025-05-28

3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2284963-80-8
• 3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide

• Inchi： 1S/C5H10N2O3S/c1-7-5(4(6)8)2-11(9,10)3-5/h7H,2-3H2,1H3,(H2,6,8)
• InChI Key： KPAFJLDZNZYHPD-UHFFFAOYSA-N
• SMILES： S1(CC(C(N)=O)(C1)NC)(=O)=O

Computed Properties

• Exact Mass: 178.04121336g/mol
• Monoisotopic Mass: 178.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide

Research Briefing on 3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide (CAS: 2284963-80-8)

3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide (CAS: 2284963-80-8) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thietane ring structure, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

The synthesis of 3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide involves a multi-step process, starting with the reaction of thietane-3-one with methylamine, followed by sulfonylation and carboxamide formation. The compound's structural uniqueness lies in the presence of a sulfonyl group adjacent to the thietane ring, which is believed to contribute to its biological activity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research and development.

In vitro studies have demonstrated that 3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide exhibits potent inhibitory activity against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve the disruption of cell wall synthesis and interference with essential metabolic pathways. Notably, the compound has shown efficacy against drug-resistant strains, highlighting its potential as a next-generation antimicrobial agent. Further investigations are underway to optimize its selectivity and minimize potential side effects.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for 3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide. The compound demonstrates good oral bioavailability and penetrates various tissues effectively, including those typically difficult to treat, such as the central nervous system. Its metabolic stability and excretion pathways are currently under investigation to ensure its safety and efficacy in potential clinical applications.

Beyond its antimicrobial properties, recent research has explored the potential of 3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide in other therapeutic areas. Preliminary data suggest its utility as a modulator of specific enzymatic pathways implicated in inflammatory diseases and certain types of cancer. These findings open new avenues for the compound's application in diverse medical fields, warranting further investigation.

In conclusion, 3-(Methylamino)-1,1-dioxo-thietane-3-carboxamide represents a promising candidate in pharmaceutical development, with multiple potential applications. Ongoing research aims to fully characterize its biological activities, optimize its pharmacological properties, and evaluate its clinical potential. The compound's unique structural features and broad-spectrum activity make it a valuable subject for continued study in the chemical biology and medicinal chemistry communities.